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Compound of Interest

Compound Name: Mannitol hexanitrate

Cat. No.: B089765 Get Quote

For researchers and professionals in drug development and materials science, understanding

the performance characteristics of energetic materials is paramount. This guide provides an

objective comparison of Mannitol Hexanitrate (MHN), a powerful secondary explosive, with

other well-known explosive compounds. The data presented is supported by established

experimental protocols to ensure a comprehensive and reliable comparison.

Mannitol Hexanitrate (MHN), also known as Nitromannite, is a nitrate ester of the sugar

alcohol mannitol.[1] While it has historical use as a vasodilator in medicine, its primary

application in materials science is as an explosive, particularly in detonators.[1] It is recognized

for its high power, though this is coupled with significant sensitivity.[2][3]

Comparative Performance Data
The following table summarizes key performance metrics for MHN and other common

secondary explosives. These parameters are crucial for evaluating the suitability of an

explosive for a specific application.
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Explosive
Compound

Abbreviatio
n

Density
(g/cm³)

Velocity of
Detonation
(VoD) (m/s)

R.E. Factor
Key
Characteris
tics

Mannitol

Hexanitrate
MHN 1.73 8,260 1.70

High power;

more

sensitive than

PETN; more

stable than

nitroglycerin.

[1][2]

Pentaerythrit

ol Tetranitrate
PETN 1.76 8,400 1.66

Widely used

in detonators

and plastic

explosives;

less sensitive

than MHN.[1]

[4]

Cyclotrimethy

lenetrinitrami

ne

RDX 1.76 8,550 1.60

Very powerful

and relatively

stable;

common

military

explosive.[4]

[5]

Cyclotetramet

hylene

tetranitramine

HMX 1.89 9,100 1.70

One of the

most

powerful

conventional

high

explosives;

high density

and

detonation

velocity.[4]
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Trinitrotoluen

e
TNT 1.65 6,900 1.00

Standard

reference

explosive;

relatively

insensitive

and stable;

melt-

castable.[6]

Sorbitol

Hexanitrate
SHN 1.73 8,260

Not widely

reported

Stereoisomer

of MHN;

observed to

be less

stable,

decomposing

over time at

room

temperature.

[2][7]

Nitroglycerin NG 1.60 7,700 1.50

Highly

powerful

liquid

explosive;

extremely

sensitive to

shock and

friction.[5]

Logical Workflow for Explosive Selection
The selection of an appropriate explosive is a critical decision based on performance,

sensitivity, and application requirements. The following diagram illustrates a simplified decision-

making workflow.
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Caption: Decision workflow for selecting an explosive based on application.
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The data presented in this guide is derived from standardized testing methodologies designed

to ensure accuracy and reproducibility. Below are detailed summaries of the key experimental

protocols.

Velocity of Detonation (VoD) Measurement
The Velocity of Detonation is a primary performance characteristic of an explosive. It is the

speed at which the detonation shock wave propagates through the material.

Methodology (Continuous Probe/Optical Method):

A cylindrical charge of the explosive material is prepared to a specific, known density and

diameter.[4]

Optical fibers or electrical probes are placed along the length of the charge at precise,

measured intervals.[2][8]

The explosive is initiated at one end using a standard detonator.

As the detonation front progresses along the charge, it triggers each probe in sequence.

For optical methods, the bright flash of the detonation is detected.[2]

A high-speed oscilloscope or data acquisition system records the time interval between

the signals from consecutive probes.[8]

The VoD is calculated by dividing the known distance between the probes by the

measured time interval (Velocity = Distance / Time). The average of several intervals is

reported.[8]

Impact Sensitivity Test (BAM Fall Hammer)
This test determines the sensitivity of an explosive to initiation by impact energy. The result is

typically given as the impact energy in Joules (J) at which a reaction (detonation, deflagration,

or decomposition) is observed 50% of the time (H50).

Methodology:
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A small, measured amount of the explosive sample (typically around 40 mm³) is placed in

a standardized apparatus consisting of two steel cylinders and a guide ring.[9]

A drop weight of a known mass (e.g., 1 kg, 5 kg, or 10 kg) is allowed to fall from a specific,

adjustable height onto the sample.[10]

The test is initiated at a starting height and, based on whether a reaction occurs (indicated

by sound, smoke, or flame), the height for the subsequent trial is increased or decreased

(Bruceton or "up-and-down" method).[11]

A series of trials (typically 25-30) is conducted to determine the height at which there is a

50% probability of initiation.

The impact energy is calculated from the mass of the drop weight and the determined

drop height (Energy = mass × gravity × height).[12]

Friction Sensitivity Test (BAM Friction Apparatus)
This test measures the sensitivity of an explosive to initiation by frictional stimuli. The result is

expressed as the load in Newtons (N) at which a reaction occurs.

Methodology:

A small sample of the explosive is spread on a fixed porcelain plate.[4]

A porcelain peg is placed on the sample and subjected to a specific load using a weighted

lever arm.[13]

An electric motor moves the porcelain plate back and forth under the weighted peg over a

distance of 10 mm.[14]

The test is performed six times at a given load. If no reaction (explosion, spark, or audible

report) occurs, the load is increased.[1][14]

The result is the lowest load at which at least one reaction is observed in a series of six

trials. A lower value indicates higher sensitivity.[13]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://d-nb.info/1260877248/34
https://www.ozm.cz/files/explosives-and--propellants-testing-instruments/sensitivity-and-explosibility-tests/impact-sensitivity-testers-bfh-series/impact-sensitivity-testers-bfh-series.pdf
https://www.qinsun-lab.com/News-and-events/3194.html
https://www.fauske.com/resources/how-to-test-for-combustible-dust-and-explosive-solids-bam-fallhammer-drop-impact-test
https://www.deltima.eu/en/products-menu-catalogue/product/download/file_id-263
http://www.utec-corp.com/wp-content/uploads/2021/02/BAM.pdf
https://etusersgroup.org/un-friction-bam
https://www.osti.gov/servlets/purl/273797
https://etusersgroup.org/un-friction-bam
http://www.utec-corp.com/wp-content/uploads/2021/02/BAM.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089765?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Brisance Measurement (Hess Test)
Brisance refers to the shattering effect of an explosive and is closely related to its detonation

pressure. The Hess test is a common method for comparing the relative brisance of different

explosives.

Methodology:

A standardized lead cylinder (typically 60 mm high and 40 mm in diameter) is precisely

measured.[15]

A sample of the explosive (e.g., 50 grams) is placed on top of the lead cylinder.

The sample is detonated.

The detonation shock wave compresses, or "crushes," the lead cylinder.

The final height of the cylinder is measured, and the degree of compression (the difference

between the initial and final height) is calculated.[15]

This compression value is a direct measure of the explosive's brisance. Results are often

compared to a standard like TNT or Hexogen.[16][17]

Chemical Stability (Vacuum Stability Test)
This test assesses the chemical stability of an explosive by measuring the volume of gas

evolved when the material is heated under a vacuum. It is crucial for determining storage life

and compatibility with other materials.

Methodology:

A precisely weighed sample of the explosive (e.g., 5 grams) is placed in a glass test tube.

[18]

The test tube is connected to a manometer and evacuated to a high vacuum.

The sample is then heated in a heating block at a constant, elevated temperature (e.g.,

100°C or 120°C) for a specified period (e.g., 40 hours).[3][19]
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As the material decomposes, it releases gaseous products, causing the pressure inside

the sealed system to rise.[18]

The volume of evolved gas is measured by the manometer at regular intervals. A larger

volume of gas indicates lower chemical stability.[19] This test can also be used to check

the compatibility of an explosive with other materials by heating them in contact with each

other.[18]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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